4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H28N4O2/c1-4-15-13-21(9-8-20(15)10-11-23-5-2)17(22)19-16-7-6-14(3)12-18-16/h6-7,12,15H,4-5,8-11,13H2,1-3H3,(H,18,19,22)
• InChI Key: LRGGJMZWSNKTEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCN1CCOCC)C(=O)NC2=NC=C(C=C2)C
• Molecular Formula: C17H28N4O2
• Molecular Weight: 320.4 g/mol

Description

4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide, also known as EPPC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide is not fully understood, but it is believed to act through modulation of neurotransmitter systems and ion channels. 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been shown to interact with serotonin and dopamine receptors, as well as voltage-gated calcium channels and potassium channels.
Biochemical and Physiological Effects:
4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell proliferation, neuroprotective effects, vasodilatory effects, and improved blood flow. 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has also been shown to modulate neurotransmitter systems and ion channels, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide in lab experiments is its potential therapeutic applications in various fields, including cancer research, neuroscience, and cardiovascular disease. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder further research and development.

Future Directions

There are several future directions for research on 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide, including further exploration of its mechanism of action, optimization of its synthesis method, and development of more targeted and effective therapeutic applications. Additionally, 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide may have potential applications in other fields, such as immunology and infectious diseases, which warrant further investigation.

Synthesis Methods

4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide can be synthesized via a multi-step process that involves the condensation of 2-ethylpiperazine-1-carboxylic acid with 2-ethoxyethylamine, followed by the addition of 5-methylpyridin-2-ylamine. The resulting product is then purified through recrystallization to obtain 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide in its pure form.

Scientific Research Applications

4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been found to have neuroprotective effects and alleviate symptoms of depression and anxiety. In cardiovascular disease, 4-(2-ethoxyethyl)-3-ethyl-N-(5-methylpyridin-2-yl)piperazine-1-carboxamide has been shown to have vasodilatory effects and improve blood flow.